Cas no 140914-39-2 (4-Pentenoic acid, 2-acetyl-, 2,2-dimethylpropyl ester)

• Product name: 4-Pentenoic acid, 2-acetyl-, 2,2-dimethylpropyl ester
• CAS No: 140914-39-2
• MF: C₁₂H₂₀O₃
• MW: 212.2854
• CID: 1299550
• PubChem ID: 14360070

4-Pentenoic acid, 2-acetyl-, 2,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-acetyl-, 2,2-dimethylpropyl ester
• 2,2-dimethylpropyl 2-acetylpent-4-enoate
• DTXSID00559341
• 140914-39-2

• Inchi： InChI=1S/C12H20O3/c1-6-7-10(9(2)13)11(14)15-8-12(3,4)5/h6,10H,1,7-8H2,2-5H3
• InChI Key： SFFCNBGNCNISOQ-UHFFFAOYSA-N
• SMILES： CC(=O)C(CC=C)C(=O)OCC(C)(C)C

Computed Properties

• Exact Mass: 212.1413
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 43.37